Cas no 680618-12-6 (2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE)
2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE Chemical and Physical Properties
Names and Identifiers
-
- 2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE
- 2-ethoxy-5-(pyrrolidine-1-carbonylamino)benzenesulfonyl chloride
- 2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)AMINO]BENZENESULFONYL CHLORIDE,
- 2-ethoxy-5-(pyrrolidine-1-carboxamido) benzene-1-sulfonyl chloride
- 2-Ethoxy-5-[(pyrrolidine-1-carbonyl)-amino]-
- AC1MBYXW
- AG-G-59425
- CTK5C7258
- KB-112584
- SB38299
- 2-Ethoxy-5-(pyrrolidine-1-carboxamido)benzene-1-sulfonylchloride
- CS-0454870
- 2-ethoxy-5-[(pyrrolidine-1-carbonyl)amino]benzenesulfonyl chloride
- A915484
- DTXSID70374487
- 2-ethoxy-5-(pyrrolidine-1-carboxamido)benzenesulfonyl chloride
- spermineNONOate
- 2-Ethoxy-5-(pyrrolidine-1-carboxamido)benzene-1-sulfonyl chloride
- 680618-12-6
- 2-ethoxy-5-[(pyrrolidine-1-carbonyl)-amino]benzenesulfonyl chloride
- 2-Ethoxy-5-[(pyrrolidine-1-carbonyl)amino]benzene-1-sulfonyl chloride
-
- MDL: MFCD03424971
- Inchi: 1S/C13H17ClN2O4S/c1-2-20-11-6-5-10(9-12(11)21(14,18)19)15-13(17)16-7-3-4-8-16/h5-6,9H,2-4,7-8H2,1H3,(H,15,17)
- InChI Key: KYVQCVBMLZMRKL-UHFFFAOYSA-N
- SMILES: ClS(C1=C(C=CC(=C1)NC(N1CCCC1)=O)OCC)(=O)=O
Computed Properties
- Exact Mass: 332.06000
- Monoisotopic Mass: 332.0597559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 84.1Ų
Experimental Properties
- PSA: 84.09000
- LogP: 3.73220
2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198643-1g |
2-Ethoxy-5-[(pyrrolidine-1-carbonyl)-amino]-benzenesulfonyl chloride |
680618-12-6 | 95% | 1g |
$464 | 2021-08-05 | |
| Alichem | A019088727-1g |
2-Ethoxy-5-(pyrrolidine-1-carboxamido)benzene-1-sulfonyl chloride |
680618-12-6 | 95% | 1g |
$417.04 | 2023-09-01 | |
| Chemenu | CM198643-1g |
2-Ethoxy-5-[(pyrrolidine-1-carbonyl)-amino]-benzenesulfonyl chloride |
680618-12-6 | 95% | 1g |
$*** | 2023-05-29 | |
| Fluorochem | 015038-250mg |
2-Ethoxy-5-[(pyrrolidine-1-carbonyl)-amino]-benzenesulfonyl chloride |
680618-12-6 | 250mg |
£160.00 | 2022-03-01 | ||
| Fluorochem | 015038-1g |
2-Ethoxy-5-[(pyrrolidine-1-carbonyl)-amino]-benzenesulfonyl chloride |
680618-12-6 | 1g |
£372.00 | 2022-03-01 | ||
| Fluorochem | 015038-2g |
2-Ethoxy-5-[(pyrrolidine-1-carbonyl)-amino]-benzenesulfonyl chloride |
680618-12-6 | 2g |
£598.00 | 2022-03-01 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 03R0055-1g |
2-Ethoxy-5-[(pyrrolidine-1-carbonyl)-amino]-benzenesulfonyl chloride |
680618-12-6 | 96% | 1g |
4664.23CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 03R0055-5g |
2-Ethoxy-5-[(pyrrolidine-1-carbonyl)-amino]-benzenesulfonyl chloride |
680618-12-6 | 96% | 5g |
18656.93CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 03R0055-500mg |
2-Ethoxy-5-[(pyrrolidine-1-carbonyl)-amino]-benzenesulfonyl chloride |
680618-12-6 | 96% | 500mg |
2756.14CNY | 2021-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1525537-500mg |
2-Ethoxy-5-(pyrrolidine-1-carboxamido)benzenesulfonyl chloride |
680618-12-6 | 98% | 500mg |
¥4134.00 | 2024-05-04 |
2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE
Professional Introduction to 2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE (CAS No. 680618-12-6)
2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 680618-12-6, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of an ethoxy group, a pyrrolidine-1-carbonyl moiety, and a benzenesulfonyl chloride functionality, make it a versatile building block for the development of novel therapeutic agents.
The benzenesulfonyl chloride group is particularly noteworthy as it serves as a reactive handle for further functionalization. This reactivity is harnessed in the synthesis of sulfonamides, which are known for their broad spectrum of biological activities. Sulfonamides have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the pyrrolidine-1-carbonyl group into the molecular framework introduces additional complexity and potential for selective interactions with biological targets. Pyrrolidine derivatives are frequently encountered in drug molecules due to their ability to mimic natural amino acid structures and engage in hydrogen bonding interactions.
In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting protein-protein interactions (PPIs). These interactions are crucial in numerous cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. The structural motif present in 2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE makes it an attractive candidate for designing PPI inhibitors. The combination of the benzenesulfonyl chloride and pyrrolidine functionalities provides a scaffold that can be tailored to disrupt specific PPIs, thereby offering a new avenue for therapeutic intervention.
One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently dysregulated in various diseases, particularly cancer. The ability to design molecules that selectively inhibit specific kinases without affecting others is a major goal in drug discovery. The ethoxy group and the sulfonyl chloride moiety can be strategically modified to enhance binding affinity and selectivity towards target kinases. This flexibility allows researchers to fine-tune the properties of the compound to meet specific pharmacological requirements.
The synthesis of 2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE involves multi-step organic transformations that highlight the synthetic prowess required in modern medicinal chemistry. The process typically begins with the preparation of a sulfonyl chloride derivative, followed by functionalization with an ethoxy group and subsequent introduction of the pyrrolidine-1-carbonyl moiety. Each step must be carefully optimized to ensure high yield and purity, as even minor impurities can significantly impact downstream applications.
Recent advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling techniques can be employed to predict how different analogs of 2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE will interact with biological targets. This approach allows researchers to design molecules with improved potency and selectivity before conducting costly wet-lab experiments. Additionally, high-throughput screening (HTS) technologies have enabled rapid testing of large libraries of compounds, accelerating the discovery process.
The pharmaceutical industry has also recognized the value of this compound as a building block for drug development. Several companies have incorporated it into their pipelines for novel therapeutics targeting various diseases. The ability to rapidly modify its structure has led to the discovery of several lead compounds that are now undergoing further optimization and preclinical testing. These efforts underscore the importance of versatile intermediates like 2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE in driving innovation in drug discovery.
In conclusion, 2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE (CAS No. 680618-12-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for designing molecules targeting PPIs, kinases, and other critical biological processes. The ongoing research into this compound highlights its importance as a tool for discovering novel therapeutics and underscores the continued need for innovative approaches in medicinal chemistry.
680618-12-6 (2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)